Cas no 1261675-74-4 (2',3-Dibromo-4'-methylpropiophenone)

• Product Name: 2',3-Dibromo-4'-methylpropiophenone
• CAS No: 1261675-74-4
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 5009093
• Update Time: 2025-06-27

2',3-Dibromo-4'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2',3-Dibromo-4'-methylpropiophenone

• Inchi： 1S/C10H10Br2O/c1-7-2-3-8(9(12)6-7)10(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： DQQCTQYVQQGYHN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 2',3-Dibromo-4'-methylpropiophenone

Introduction to 2',3-Dibromo-4'-methylpropiophenone (CAS No. 1261675-74-4)

2',3-Dibromo-4'-methylpropiophenone is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1261675-74-4, belongs to the class of brominated aromatic ketones, which are widely explored for their potential applications in synthesis, catalysis, and medicinal chemistry. The presence of both bromine substituents and a methyl group on the propiophenone backbone imparts distinct reactivity and selectivity, making it a valuable intermediate in the development of novel molecules.

The structural framework of 2',3-Dibromo-4'-methylpropiophenone consists of a phenyl ring substituted with two bromine atoms at the 2' and 3' positions, along with a methyl group at the 4' position. This arrangement creates a highly reactive system that can undergo various chemical transformations, including cross-coupling reactions, nucleophilic additions, and oxidation processes. The bromine atoms serve as excellent leaving groups in many synthetic pathways, facilitating the introduction of diverse functional groups while maintaining structural integrity.

In recent years, 2',3-Dibromo-4'-methylpropiophenone has been extensively studied for its role in the synthesis of complex organic molecules. Its utility as a building block in medicinal chemistry has been particularly highlighted due to its ability to form biaryl structures through palladium-catalyzed cross-coupling reactions. These biaryl compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound's reactivity has been leveraged in the preparation of kinase inhibitors, which are crucial in targeted cancer therapies.

One of the most notable applications of 2',3-Dibromo-4'-methylpropiophenone is in the development of photoreactive molecules. The bromine substituents enhance its sensitivity to light-induced reactions, making it suitable for photochemical studies and applications such as photocatalysis and photodynamic therapy. Researchers have utilized this compound to design photoactivatable probes that can selectively label biological targets under controlled light conditions. Such probes are invaluable tools in biochemical research, enabling precise visualization and manipulation of cellular processes.

The pharmaceutical industry has also shown interest in 2',3-Dibromo-4'-methylpropiophenone due to its potential as a precursor for drug candidates. Its structural features allow for modifications that can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Several studies have demonstrated its use in generating libraries of compounds for high-throughput screening (HTS) campaigns. These efforts have led to the identification of novel scaffolds with therapeutic potential against various diseases.

From a synthetic chemistry perspective, 2',3-Dibromo-4'-methylpropiophenone serves as a versatile intermediate that can be further functionalized through multiple pathways. For instance, it can be converted into alcohols via metal-halogen exchange followed by reduction, or into carboxylic acids through oxidation reactions. These transformations highlight its adaptability in constructing more complex molecules with tailored properties.

The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for 2',3-Dibromo-4'-methylpropiophenone. Researchers are exploring catalytic systems that minimize waste and energy consumption while maintaining high yields. Such efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing.

In conclusion,2',3-Dibromo-4'-methylpropiophenone (CAS No. 1261675-74-4) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing chemical biology and drug discovery.